Fexofenadine Methyl Ester
Fexofenadine Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
154825-96-4
VCID:
VC0192772
InChI:
InChI=1S/C33H41NO4/c1-32(2,31(36)38-3)26-18-16-25(17-19-26)30(35)15-10-22-34-23-20-29(21-24-34)33(37,27-11-6-4-7-12-27)28-13-8-5-9-14-28/h4-9,11-14,16-19,29-30,35,37H,10,15,20-24H2,1-3H3
SMILES:
CC(C)(C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)OC
Molecular Formula:
C33H41NO4
Molecular Weight:
515.7 g/mol
Fexofenadine Methyl Ester
CAS No.: 154825-96-4
VCID: VC0192772
Molecular Formula: C33H41NO4
Molecular Weight: 515.7 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 154825-96-4 |
|---|---|
| Product Name | Fexofenadine Methyl Ester |
| Molecular Formula | C33H41NO4 |
| Molecular Weight | 515.7 g/mol |
| IUPAC Name | methyl 2-[4-[1-hydroxy-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]butyl]phenyl]-2-methylpropanoate |
| Standard InChI | InChI=1S/C33H41NO4/c1-32(2,31(36)38-3)26-18-16-25(17-19-26)30(35)15-10-22-34-23-20-29(21-24-34)33(37,27-11-6-4-7-12-27)28-13-8-5-9-14-28/h4-9,11-14,16-19,29-30,35,37H,10,15,20-24H2,1-3H3 |
| Standard InChIKey | GOUQSHOAAGQXNJ-UHFFFAOYSA-N |
| SMILES | CC(C)(C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)OC |
| Canonical SMILES | CC(C)(C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)OC |
| Appearance | White to Off-White Solid |
| Purity | > 95% |
| Synonyms | 4-[1-Hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]-α,α-dimethylbenzeneacetic Acid Methyl Ester; Methyl 4-[4-[4-(Hydroxydiphenylmethyl)-1-piperidinyl]-1- hydroxybutyl]-α,α-dimethylphenylacetate; |
| PubChem Compound | 9936344 |
| Last Modified | Aug 15 2023 |
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